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Compound of Interest

Compound Name:
2-Mesitylenesulfonic acid

dihydrate

Cat. No.: B3022532 Get Quote

This guide provides a comprehensive technical overview of 2-Mesitylenesulfonic acid
dihydrate, a versatile and potent organocatalyst. Intended for researchers, scientists, and

professionals in drug development and organic synthesis, this document delves into the

compound's core properties, synthesis, applications, and safety protocols, underpinned by

scientific literature and field-proven insights.

Introduction: A Powerful and Sterically Hindered
Catalyst
2-Mesitylenesulfonic acid dihydrate, also known as 2,4,6-trimethylbenzenesulfonic acid

dihydrate, is a strong organic acid that has carved a niche for itself in the realm of organic

synthesis. Its efficacy as a proton donor is amplified by the presence of three methyl groups on

the benzene ring. These methyl groups provide significant steric hindrance around the sulfonic

acid moiety, a feature that can be judiciously exploited to influence the regioselectivity and

stereoselectivity of certain reactions. This guide will explore the nuances of this catalyst,

offering a blend of theoretical understanding and practical application.

Core Properties and Identification
A thorough understanding of the physicochemical properties of a reagent is paramount for its

effective and safe use in a laboratory setting.
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Chemical Structure and CAS Number
The molecular structure of 2-Mesitylenesulfonic acid dihydrate consists of a benzene ring

substituted with a sulfonic acid group and three methyl groups at positions 2, 4, and 6. The

"dihydrate" designation indicates the presence of two water molecules of crystallization.

Chemical Structure:

Caption: Molecular Structure of 2-Mesitylenesulfonic Acid.

The Chemical Abstracts Service (CAS) number for the dihydrate form is 835617-36-2.[1] It is

crucial to distinguish this from the CAS number for the anhydrous form, which is 3453-83-6.

Physicochemical Data
A summary of the key physicochemical properties is presented in the table below for quick

reference.

Property Value Reference

Molecular Formula C₉H₁₂O₃S · 2H₂O [1][2]

Molecular Weight 236.29 g/mol [1]

Appearance
White to off-white crystalline

solid
[2]

Melting Point 74-78 °C [1]

Solubility Soluble in water [2]

pKa Strongly acidic [3]

Synthesis of 2-Mesitylenesulfonic Acid Dihydrate
The synthesis of 2-Mesitylenesulfonic acid typically involves the sulfonation of mesitylene

(1,3,5-trimethylbenzene). While detailed protocols for the dihydrate are not abundantly

available in peer-reviewed literature, a general and reliable method can be adapted from

standard organic synthesis procedures.
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Reaction Principle
The underlying principle is an electrophilic aromatic substitution reaction. Concentrated sulfuric

acid or oleum acts as the sulfonating agent, introducing the -SO₃H group onto the aromatic ring

of mesitylene.

Mesitylene

2-Mesitylenesulfonic Acid

+ H₂SO₄

(Electrophilic Aromatic Substitution)

Conc. H₂SO₄

Click to download full resolution via product page

Caption: General synthesis scheme for 2-Mesitylenesulfonic acid.

Experimental Protocol (Illustrative)
This protocol is an illustrative procedure based on established sulfonation methods.[4] Caution:

This reaction should be performed in a well-ventilated fume hood with appropriate personal

protective equipment.

Materials:

Mesitylene

Concentrated sulfuric acid (98%)

Ice

Saturated sodium chloride solution

Dichloromethane

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool

mesitylene in an ice bath.
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Slowly add concentrated sulfuric acid dropwise to the stirred mesitylene, maintaining the

temperature below 10 °C.

After the addition is complete, allow the reaction mixture to stir at room temperature for

several hours until the reaction is complete (monitoring by TLC is recommended).

Carefully pour the reaction mixture over crushed ice with stirring.

The product, 2-Mesitylenesulfonic acid, will precipitate out of the solution.

Isolate the solid product by vacuum filtration and wash it with a cold, saturated sodium

chloride solution to remove excess sulfuric acid.

The crude product can be recrystallized from a minimal amount of hot water to yield the

dihydrate form.

Dry the purified crystals under vacuum.

Spectroscopic Characterization
Spectroscopic data is essential for confirming the identity and purity of the synthesized

compound. While specific spectra for the dihydrate are not readily available, data for the

anhydrous form can be used as a close reference.

Note: The following are representative spectral data for the closely related anhydrous 2,4,6-

trimethylbenzenesulfonic acid. The dihydrate form would be expected to show a broad O-H

stretch in the IR spectrum due to the water of crystallization.

¹H NMR Spectrum (Reference for Anhydrous Form): The proton NMR spectrum would be

expected to show singlets for the aromatic protons and the methyl groups. The acidic proton

of the sulfonic acid group may be a broad singlet or may exchange with solvent protons.

FTIR Spectrum (Reference for Anhydrous Form): Key characteristic peaks would include

strong S=O stretching vibrations around 1350 and 1170 cm⁻¹, and C-S stretching around

1030 cm⁻¹. The O-H stretch of the sulfonic acid would appear as a broad band.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Organic Synthesis: A Versatile Acid
Catalyst
2-Mesitylenesulfonic acid dihydrate serves as an excellent Brønsted acid catalyst in a

variety of organic transformations. Its steric bulk can offer unique selectivity compared to less

hindered acids like p-toluenesulfonic acid or sulfuric acid.

Esterification Reactions
One of the most common applications is in Fischer esterification reactions. The acid protonates

the carbonyl oxygen of the carboxylic acid, activating it towards nucleophilic attack by the

alcohol.[5][6]

Mechanism

Carboxylic Acid Protonated Carbonyl+ H⁺ Tetrahedral Intermediate+ R'OH Ester- H₂O, - H⁺

2-Mesitylenesulfonic Acid

Catalyst

Mechanism

Ketone/Aldehyde Enol+ H⁺, -H⁺ Aldol Adduct+ Protonated Carbonyl Enone- H₂O

2-Mesitylenesulfonic Acid

Catalyst
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3022532?utm_src=pdf-body
https://www.chemistrysteps.com/ester-hydrolysis-acid-and-base-catalyzed-mechanism/
https://www.chemguide.co.uk/physical/catalysis/esterify.html
https://www.benchchem.com/product/b3022532?utm_src=pdf-body-img
https://www.benchchem.com/product/b3022532?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 2-Mesitylenesulfonic acid 97 835617-36-2 [sigmaaldrich.com]

2. 2,4,6-Trimethylbenzenesulphonic Acid Dihydrate Supplier & Manufacturer in China | High
Purity Chemical, CAS 7025-14-1 [sulfonic-acid.com]

3. ccount-chem.com [ccount-chem.com]

4. Organic Syntheses Procedure [orgsyn.org]

5. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps
[chemistrysteps.com]

6. chemguide.co.uk [chemguide.co.uk]

To cite this document: BenchChem. [An In-Depth Technical Guide to 2-Mesitylenesulfonic
Acid Dihydrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3022532#2-mesitylenesulfonic-acid-dihydrate-cas-
number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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